Cas no 2172257-85-9 (2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-4-yl)acetic acid)

• Product Name: 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-4-yl)acetic acid
• CAS No: 2172257-85-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6323895
• PubChem ID: 165877869
• Update Time: 2025-10-30

2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-4-yl)acetic acid
• 2172257-85-9
• EN300-1506812
• 2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}piperidin-4-yl)acetic acid

• Inchi： 1S/C26H30N2O6/c29-24(28-12-9-18(10-13-28)15-25(30)31)17-33-14-11-27-26(32)34-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,18,23H,9-17H2,(H,27,32)(H,30,31)
• InChI Key： XLAPVWKSXYNYDK-UHFFFAOYSA-N
• SMILES： O=C(COCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)CC1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-4-yl)acetic acid

Comprehensive Overview of 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-4-yl)acetic acid (CAS No. 2172257-85-9)

The compound 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-4-yl)acetic acid (CAS No. 2172257-85-9) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its intricate structure features a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group, a piperidine core, and an acetic acid moiety, making it a versatile intermediate for drug discovery and bioconjugation. The Fmoc group is particularly noteworthy for its role in solid-phase peptide synthesis (SPPS), a technique widely adopted in the development of therapeutic peptides and biologics.

In recent years, the demand for peptide-based therapeutics has surged, driven by their high specificity and reduced side effects compared to small-molecule drugs. This trend has elevated the importance of compounds like 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-4-yl)acetic acid, which serve as critical building blocks in the synthesis of complex peptides. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "piperidine-based linkers for peptide synthesis," reflecting the growing interest in this niche yet pivotal area of medicinal chemistry.

The compound's CAS No. 2172257-85-9 is often referenced in patent literature and academic journals, particularly in studies exploring targeted drug delivery systems and prodrug design. Its unique structure allows for selective modifications, enabling scientists to tailor its properties for specific applications. For instance, the ethoxyacetyl spacer enhances solubility and stability, addressing common challenges in peptide formulation. Such features align with the broader industry focus on "improving peptide bioavailability" and "enhancing drug delivery efficiency," topics frequently queried in scientific databases.

From a synthetic perspective, 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-4-yl)acetic acid exemplifies the convergence of organic chemistry and biotechnology. Its preparation involves multi-step reactions, including Fmoc protection, piperidine ring functionalization, and carboxylic acid activation. These processes are meticulously optimized to ensure high yield and purity, as impurities can significantly impact downstream applications. Laboratories specializing in "custom peptide synthesis" or "high-purity pharmaceutical intermediates" often prioritize such compounds to meet stringent quality standards.

Beyond its synthetic utility, this compound has garnered attention for its potential role in bioconjugation strategies. The acetic acid terminus can be coupled with amines or alcohols via standard coupling reagents, facilitating the attachment of fluorescent probes, PEG chains, or other functional groups. This adaptability is crucial for developing "next-generation biotherapeutics" and "diagnostic tools," areas where precision and modularity are paramount. Searches for "bioconjugation reagents" or "Fmoc-based linkers" often lead to discussions about derivatives like this compound.

In summary, 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}piperidin-4-yl)acetic acid (CAS No. 2172257-85-9) represents a cornerstone in modern peptide and pharmaceutical research. Its structural complexity and functional diversity make it indispensable for addressing contemporary challenges in drug development. As the scientific community continues to explore "innovative peptide therapeutics" and "advanced drug delivery platforms," compounds like this will remain at the forefront of innovation.